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Compound of Interest

Compound Name: 5-Methylhexan-1-amine
CAS No.: 4746-31-0
Cat. No.: B1339270
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-methylhexan-1-amine (CAS No: 4746-31-0). Due to its hazardous properties, strict
adherence to safety protocols is imperative to mitigate risks in a laboratory or research setting.
This guide synthesizes available data on its chemical and physical properties, toxicity, and
provides detailed procedural recommendations for its safe use, storage, and disposal.

Hazard Identification and Classification

5-Methylhexan-1-amine is classified as a hazardous chemical, presenting multiple risks that
necessitate careful handling. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides the following classifications for this substance.[1]

Signal Word: Danger[1]
GHS Pictograms:

o ¢ Flame: Flammable liquid and vapor.
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 corrosive Corrosion: Causes severe skin burns and eye damage.

o skull_and_crossbones Skull and Crossbones: Toxic in contact with skin and harmful if
swallowed.

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H311: Toxic in contact with skin.[1]

H314: Causes severe skin burns and eye damage.[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet provided by the supplier and should be consulted before handling.

Physical and Chemical Properties

While extensive experimental data for 5-methylhexan-1-amine is not widely available in public
literature, the following table summarizes its known and computed properties.

Property Value Source
Molecular Formula C7H17N PubChem[1]
Molecular Weight 115.22 g/mol PubChem[1]
Physical Form Liquid Sigma-Aldrich
CAS Number 4746-31-0 Sigma-Aldrich
IUPAC Name 5-methylhexan-1-amine PubChem[1]
Synonyms Isoheptylamine ChemScene[2]
Storage Temperature Room Temperature Sigma-Aldrich
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Note: Specific quantitative data such as boiling point, flash point, density, and vapor pressure
for 5-methylhexan-1-amine are not consistently available across publicly accessible safety
data sheets and chemical databases. It is highly recommended to consult the supplier-specific
Safety Data Sheet (SDS) for the most accurate and detailed information.

Toxicological Information

5-Methylhexan-1-amine is classified as toxic and corrosive. Exposure can lead to severe

health effects.

Exposure Route Hazard Classification Effects

) Acute Toxicity, Dermal - Toxic in contact with skin.
Dermal (Skin Contact) )
Category 3 Causes severe skin burns.[1]

o Harmful if swallowed. Causes
Acute Toxicity, Oral - Category

Oral (Ingestion) 4 severe burns to the
gastrointestinal tract.
) Not Classified (Insufficient Vapors may be irritating to the
Inhalation )
Data) respiratory tract.
Serious Eye Damage - )
Eye Contact Causes serious eye damage.

Category 1

Note: Specific LD50 and LC50 data for 5-methylhexan-1-amine are not readily available in the
reviewed literature. All handling should proceed with the assumption of high toxicity.

Experimental Protocols for Safe Handling

Due to the flammable, corrosive, and toxic nature of 5-methylhexan-1-amine, the following
detailed protocols must be followed.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following is a
general guideline:

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect
gloves for any signs of degradation before use.

o Body Protection: A chemical-resistant lab coat or apron must be worn. For larger quantities,
a chemical-resistant suit may be necessary.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of exposure outside of a fume hood, a respirator with an appropriate cartridge for
organic amines should be used.

Dispensing and Handling Protocol

e Preparation:

Ensure a certified chemical fume hood is operational.

[e]

[e]

Have a spill kit readily accessible.

o

Clear the work area of any unnecessary items and ignition sources.

Verify that an emergency eyewash and safety shower are accessible and operational.

[¢]

o Dispensing:

[e]

Ground all containers and equipment to prevent static discharge.

o

Use only non-sparking tools.

When transferring, pour slowly and carefully to avoid splashing. Use a funnel where

[¢]

appropriate.

[¢]

Keep the container tightly closed when not in use.

Storage Protocol

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

o Keep containers tightly closed.[3]
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» Store in a designated corrosives cabinet.

e Segregate from incompatible materials such as oxidizing agents, acids, and sources of
ignition.[4]

Spill and Emergency Procedures
e Minor Spill (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully collect the absorbed material into a sealed, labeled waste container.
o Decontaminate the area with a suitable cleaning agent.
e Major Spill (outside a fume hood):
o Evacuate the area immediately.
o Alert emergency personnel.
o If safe to do so, close the doors to the affected area to contain vapors.

o Do not attempt to clean up a major spill without appropriate training and equipment.

First Aid Measures

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Disposal

o Dispose of 5-methylhexan-1-amine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

e Do not dispose of down the drain.

Workflow and Pathway Diagrams

The following diagrams illustrate the safe handling workflow and logical relationships for
managing 5-methylhexan-1-amine in a research environment.
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Caption: Workflow for the safe handling of 5-Methylhexan-1-amine.

Inspect & Log
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Caption: First aid response pathway for 5-Methylhexan-1-amine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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